N-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-[7-(furan-2-yl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C24H23N5O5S/c30-19(25-15-6-7-16-18(13-15)34-12-4-11-32-16)14-29-23(31)21-22(20(27-29)17-5-3-10-33-17)35-24(26-21)28-8-1-2-9-28/h3,5-7,10,13H,1-2,4,8-9,11-12,14H2,(H,25,30)
• InChI Key: ATKHPVYSLHLLCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NC4=CC5=C(C=C4)OCCCO5)C6=CC=CO6
• Molecular Formula: C24H23N5O5S
• Molecular Weight: 493.5 g/mol

Description

N-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H23N5O5S and its molecular weight is 493.54. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial and COVID-19 Research

A theoretical investigation highlighted the potential of sulfonamide derivatives, which share structural motifs with the compound , for antimalarial activity and COVID-19 drug applications through computational calculations and molecular docking studies. These compounds exhibited antimalarial activity with IC50 values of <30µM and showed significant binding energy against SARS-CoV-2 main protease and Spike Glycoprotein, suggesting their utility in designing treatments against malaria and COVID-19 (Fahim & Ismael, 2021).

Antimicrobial and Antioxidant Agents

Benzodiazepines bearing heterocyclic moieties have been synthesized and shown to possess potent antimicrobial and antioxidant activities. These compounds, synthesized through reactions involving chalcones and ortho-phenylenediamine, exhibit significant activity against bacteria and fungi, alongside notable antioxidant properties (Naraboli & Biradar, 2017).

Anti-inflammatory and Antinociceptive Properties

The synthesis of thiazolopyrimidine derivatives has been explored for their anti-inflammatory and antinociceptive activities. These compounds showed significant activity in models of inflammation and pain, indicating their potential for developing new therapeutic agents (Selvam et al., 2012).

Spiroxindole and Thiazolo Pyrrolidine Benzimidazole Derivatives

Research into spiroxindole and thiazolo pyrrolidine benzimidazole derivatives through 1,3-dipolar cycloaddition reactions has yielded novel compounds with confirmed structures and potential pharmacological applications. These studies underline the versatility of heterocyclic chemistry in generating compounds with potential for further exploration in various scientific fields (Poomathi et al., 2015).